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Compound of Interest

Compound Name: D-Biotinol

Cat. No.: B2648279

A Technical Guide to the Solubility of D-Biotin

A Note on D-Biotinol vs. D-Biotin: This guide focuses on the solubility of D-Biotin, also known
as Vitamin B7 or Vitamin H. The initial request for "D-Biotinol" yielded limited solubility data. D-
Biotinol is a distinct chemical entity, a reduced form of D-Biotin, for which public data is scarce.
Given the extensive information available for D-Biotin, a crucial coenzyme in various metabolic
processes, this guide presumes a likely interest in the more common and researched
compound. The limited available data for D-Biotinol is, however, presented for clarity.

This technical document provides a comprehensive overview of the solubility of D-Biotin in
various aqueous and organic solvents, intended for researchers, scientists, and professionals
in drug development.

D-Biotinol Solubility

Quantitative solubility data for D-Biotinol is sparse. The following table summarizes the
available information.
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Solvent Solubility Conditions

Requires ultrasonic

Dimethyl Sulfoxide (DMSO) 100 mg/mL
treatment[1][2]

Requires ultrasonic

Methanol 25 mg/mL
treatment[1][2]

N = 2.5 mg/mL (10.85 mM);
Not Specified ) -[3]
Clear solution

D-Biotin Solubility Profile

D-Biotin is a white to off-white crystalline powder.[4] Its solubility is a critical factor in its
formulation for various applications, from dietary supplements to biochemical assays.

Aqueous Solubility

D-Biotin is slightly soluble in water. Its solubility is significantly influenced by temperature and
pH.

Solvent Solubility Temperature (°C)
Water 22 mg/100 mL 25
0.2 mg/mL (equivalent to 20 »
Water Not Specified
mg/100mL)[5][6][7]

More soluble than in cold
Hot Water Elevated
water[5][6][7]1[8][9]

The solubility of D-Biotin in aqueous solutions increases in the presence of dilute alkalies.[5][8]

[°]
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Alkaline Solution Solubility Temperature (°C)
Aqueous basic salt buffer 5 mg/mL[10] Not Specified

2 M Ammonium hydroxide 50 mg/mL[8][9] Not Specified

2 M NaOH 50 mg/mL[5] Not Specified

0.1 M NaOH 10 mg/mL 25

Organic Solvent Solubility

The solubility of D-Biotin in organic solvents varies considerably.

Solvent Solubility Temperature (°C)
Dimethyl Sulfoxide (DMSO) 49 mg/mL[5][10][11] 25

Ethanol (95%) 80 mg/100 mL[7][8][9] 25

Methanol ~1 g/100 mL[12] Not Specified
Dimethylformamide (DMF) 1.7 mg/mL[8][9] Not Specified
Acetone Soluble[12] Not Specified
Benzene Soluble[6][7] Not Specified
Methyl Ethyl Ketone Soluble[12] Not Specified
Cyclohexene Soluble[12] Not Specified

Saturated & Paraffin N
Insoluble[12] Not Specified
Hydrocarbons

Contradictory data exists for some solvents, with some sources describing D-Biotin as "hardly
soluble™ or "insoluble" in ethanol and "practically insoluble” in acetone.[4][13] This may be due
to differences in experimental conditions or purity of the materials used.

Experimental Protocols for Solubility Determination
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Several methods are employed to determine the solubility of compounds like D-Biotin. Below
are summaries of relevant experimental approaches.

Static Equilibrium Method

A common method for determining solubility involves creating a saturated solution at a specific
temperature and then measuring the concentration of the solute.

o Sample Preparation: An excess amount of D-Biotin is added to a known volume of the
solvent in a sealed container.

o Equilibration: The mixture is agitated (e.g., using a magnetic stirrer or shaker bath) at a
constant temperature for a sufficient period to ensure equilibrium is reached. This can range
from several hours to days.

e Phase Separation: The undissolved solid is separated from the saturated solution by
centrifugation or filtration. Care must be taken to maintain the temperature during this step to
prevent precipitation or further dissolution.

o Concentration Analysis: The concentration of D-Biotin in the clear supernatant or filtrate is
determined using a suitable analytical technique, such as High-Performance Liquid
Chromatography (HPLC), UV-Vis spectroscopy, or by gravimetric analysis after solvent
evaporation.

Dynamic (Synthetic) Method

A dynamic or synthetic method involves observing the dissolution of the solute as the
temperature is changed.

o Sample Preparation: A known amount of D-Biotin and solvent are placed in a vessel
equipped with a stirrer and a temperature sensor.

» Heating and Observation: The suspension is heated at a controlled rate while being stirred.

» Dissolution Point Determination: The temperature at which the last solid particles dissolve is
recorded as the solubility temperature for that specific concentration. A laser monitoring
technique can be used to precisely detect the point of complete dissolution.[14]
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o Data Correlation: The experiment is repeated with different compositions to generate a
solubility curve over a range of temperatures. The data can then be correlated using
thermodynamic models such as the modified Apelblat equation or the van't Hoff equation.[14]

General Protocol for Assessing Solubility in Biological
Media

For applications in cell culture and other biological systems, a tiered approach is often used to
find a suitable solvent.

o Tier 1 (Aqueous Media): The solubility of the test chemical is first assessed in the relevant
cell culture medium.

e Tier 2 (Organic Solvents): If solubility in agueous media is insufficient, strong organic
solvents are tested. Dimethyl sulfoxide (DMSOQO) is a common first choice, followed by
ethanol.

» Mechanical Assistance: To aid dissolution, various techniques can be employed sequentially:

o

Vortexing at room temperature.

Sonication in a water bath.

o

[¢]

Warming the solution (e.g., to 37°C).[15]

Signhaling and Metabolic Pathways Involving D-
Biotin

D-Biotin plays a crucial role as a covalently bound coenzyme for several carboxylases. These
enzymes are vital for key metabolic pathways.

The Biotin Cycle: Coenzyme Function

Biotin is essential for the activity of five mammalian carboxylases involved in gluconeogenesis,
fatty acid synthesis, and the catabolism of branched-chain amino acids.[16] The biotin cycle
illustrates how biotin is attached to these enzymes to activate them and then recycled.
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Caption: The Biotin Cycle illustrates the activation and recycling of biotin as a coenzyme.

Biotin Deficiency and mTOR Signaling

Recent research has indicated that biotin deficiency can lead to pro-inflammatory responses in
human immune cells. This has been linked to the activation of the mTOR (mammalian target of
rapamycin) signaling pathway.
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Caption: Biotin deficiency can activate the mTOR pathway, promoting inflammatory responses.
[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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